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Compound of Interest

Compound Name: Ampelopsin G

Cat. No.: B15592986

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. It is not a substitute for a formal institutional safety review or
the Safety Data Sheet (SDS) provided by the manufacturer. Always consult the specific SDS for
the product you are using and adhere to your institution's safety protocols.

Ampelopsin G is most commonly known in scientific literature as Ampelopsin or
Dihydromyricetin (DHM). This guide provides essential safety and logistical information for
handling this compound in a laboratory setting.

Hazard Identification and Safety Precautions

There are inconsistencies across various Safety Data Sheets (SDS) for Dihydromyricetin.
Some classify it as non-hazardous, while others indicate it may cause skin, eye, and respiratory
irritation[1][2][3]. Given this variability, a conservative approach to safety is recommended.
Assume the compound is hazardous and requires careful handling to minimize exposure.

Primary Hazards:
 Inhalation: May cause respiratory tract irritation[1][3].
o Skin Contact: May cause skin irritation[1][2][3].

o Eye Contact: May cause serious eye irritation[1][2][3].
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 Ingestion: While used in some dietary supplements, concentrated forms for research are not

intended for consumption and may be harmful if swallowed.

Recommended Personal Protective Equipment (PPE):

A crucial line of defense against chemical exposure is the correct use of Personal Protective

Equipment (PPE). The level of PPE should be determined by the specific task.

Task

Minimum Required PPE

Recommended Additional
PPE

Receiving & Storage

- Nitrile gloves- Laboratory

coat

- Safety glasses

Weighing & Handling Solid
DHM

- Nitrile gloves- Laboratory
coat- Safety glasses with side

shields

- Chemical splash goggles-
Face shield (if not in a fume
hood)- Disposable sleeve
covers- Respiratory protection
(N95 or higher)

Preparing & Handling DHM

Solutions

- Nitrile gloves- Laboratory

coat- Chemical splash goggles

- Chemical-resistant apron-
Double gloving (especially with

organic solvents)

Procedures with Aerosolization
Risk

- All PPE listed above- Work
must be conducted in a
certified chemical fume hood

or biological safety cabinet.

- Appropriate respiratory
protection (consult your
institution's safety officer for

selection)

Operational Plan: From Receipt to Disposal

This section provides a step-by-step guide for the safe handling and use of Ampelopsin G

(DHM).

Workflow for Safe Handling of Ampelopsin G (DHM)
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Caption: A generalized workflow for Ampelopsin G (DHM) handling.
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Step-by-Step Procedures:
2.1 Receiving and Storage

Inspect Shipment: Upon receipt, visually inspect the shipping container for any signs of
damage or leakage.

Don PPE: Before handling the primary container, put on nitrile gloves and a lab coat.

Damaged Packages: If damage is found, implement your institution's spill and exposure
protocol. Do not open the package in an open lab environment. Move it to a fume hood if
possible and notify your safety officer.

Storage: Store the container in a cool, dry, and dark place, away from strong oxidizing
agents. Recommended storage temperature is typically 2-8°C[4]. Ensure the storage
location is clearly labeled.

2.2 Weighing and Solution Preparation

Engineering Controls: All handling of solid DHM powder should be performed inside a
certified chemical fume hood or a ventilated balance enclosure to prevent inhalation of
airborne particles.

Gather Materials: Before starting, assemble all necessary items: DHM container, spatulas,
weighing paper or boat, and vials for the prepared solution.

Don PPE: Wear appropriate PPE as outlined in the table above, including gloves, a lab coat,
and eye protection. For weighing powder, respiratory protection is strongly recommended.

Weighing: Carefully transfer the desired amount of DHM powder onto the weighing paper.
Avoid creating dust. Use a dedicated spatula.

Solution Preparation:
o Place a stir bar in the receiving flask or vial inside the fume hood.

o Add the weighed DHM powder to the vial.
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o Slowly add the desired solvent (e.g., DMSO, ethanol) to the powder to prevent splashing.

o Cap the vial and allow it to stir until the DHM is fully dissolved. DHM has low water
solubility (0.2 mg/mL at 25°C) but is more soluble in organic solvents like DMSO and
ethanol[5][6].

o Labeling: Clearly label all solutions with the compound name (Ampelopsin G / DHM),
concentration, solvent, date of preparation, and your initials.

Disposal Plan

All materials contaminated with Ampelopsin G (DHM) should be treated as hazardous
chemical waste. Do not dispose of this material down the drain or in the regular trash.

3.1 Solid Waste

» Contaminated Materials: This includes used gloves, weighing papers, pipette tips, and any
other disposable labware that has come into contact with DHM.

e Procedure:
o Collect all solid waste in a dedicated, sealable plastic bag or container.

o Label the container clearly as "Hazardous Waste: Dihydromyricetin" (or as required by

your institution).

o When the experiment is complete, or the bag is full, seal it and place it in the designated
solid chemical waste container for your laboratory.

3.2 Liquid Waste

e Unused Solutions: This includes any remaining stock solutions or experimental solutions
containing DHM.

e Procedure:

o Collect all liquid waste in a dedicated, sealed, and shatter-proof hazardous waste
container.
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o Ensure the container is compatible with the solvent used (e.g., a glass bottle for organic
solvents).

o Label the container clearly with "Hazardous Waste," the full chemical name
"Dihydromyricetin,” the solvent used (e.g., "in DMSQ"), and the approximate
concentration.

o Do not mix DHM waste with other chemical waste streams unless compatibility has been
confirmed by your institution's safety officer.

3.3 Decontamination

» After handling is complete, wipe down the work area (fume hood, benchtop) with a suitable
solvent (e.g., 70% ethanol) and then soapy water to remove any residual contamination.
Dispose of the cleaning materials as solid hazardous waste.

e Always wash your hands thoroughly after removing your gloves.

Quantitative Data

Table 1: Physical and Chemical Properties of Dihydromyricetin (DHM)

Property Value Reference

Ampelopsin, (+)-
Synonyms ] o [4]
Dihydromyricetin

Molecular Formula C15H120s [4]

Molecular Weight 320.25 g/mol [4]
Fine off-white to snow white

Appearance [4]
powder

Melting Point 248 °C [4]

. Water: ~0.2 mg/mLDMSO: =

Solubility [31[5]
2.5 mg/mL

Storage Temperature 2-8°C [4]
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Table 2: Toxicological and Preclinical Efficacy Data

Parameter Species Value / Finding Reference

Acute Oral Toxicity

Mouse >5 g/k 1
(LD50) a/kg [1]

Intraperitoneal Toxicity

Mouse 1,410 mg/k 1
(LD50) a/kg [1]

1 mg/kg (i.p.) reduced
Rat duration of loss of [2][6]
righting reflex.

Effect on Acute

Alcohol Intoxication

0.05 mg/mL in
Effect on Voluntary drinking water
i Rat o [2]
Alcohol Consumption significantly reduced

ethanol intake.

Table 3: Clinical Trial Data for Non-Alcoholic Fatty Liver Disease (NAFLD)

DHM Group Placebo Group
Parameter (Change from (Change from P-value
Baseline) Baseline)
ALT (U/L) -22.5+18.3 -5.8+15.7 <0.01
AST (U/L) -156+12.1 -42+119 <0.01
Fasting Blood
-0.8+0.9 -0.2+0.7 <0.01
Glucose (mmol/L)
LDL-Cholesterol
-04+£0.5 -0.1+04 <0.05

(mmol/L)

Data from a 3-month
study with a daily
dose of 600 mg DHM.

[7]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7211127/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7211127/
https://www.benchchem.com/pdf/Dihydromyricetin_DHM_as_a_Therapeutic_Candidate_for_Alcohol_Use_Disorder_Application_Notes_and_Protocols.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3292407/
https://www.benchchem.com/pdf/Dihydromyricetin_DHM_as_a_Therapeutic_Candidate_for_Alcohol_Use_Disorder_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Dihydromyricetin_A_Comparative_Guide_to_its_Therapeutic_Potential_Based_on_Clinical_Evidence.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocols

Protocol 1: Preparation of Dihydromyricetin for In Vivo Studies

This protocol is adapted from studies investigating DHM's effects on alcohol intoxication in
rodents[6].

Materials:

Dihydromyricetin (DHM) powder

Dimethyl sulfoxide (DMSO)

Sterile saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Syringes and needles for administration
Procedure:

o Calculate Required Amounts: Determine the total volume of dosing solution needed and the
required concentration of DHM based on the target dose (e.g., 1 mg/kg) and animal weights.

o Prepare Stock Solution:
o Weigh the required amount of DHM powder in a fume hood.

o Dissolve the DHM in a small volume of DMSO to create a concentrated stock solution. For
example, to make a 10 mg/mL stock, dissolve 10 mg of DHM in 1 mL of DMSO. Vortex
until fully dissolved.

» Prepare Dosing Solution:

o On the day of the experiment, dilute the DMSO stock solution with sterile saline to the final
desired concentration.
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o Important: The final concentration of DMSO in the dosing solution should be kept low
(typically <10%) to avoid solvent toxicity. For example, to achieve a final dosing solution of
0.5 mg/mL from a 10 mg/mL stock, you would perform a 1:20 dilution in saline.

o Administration: The solution is typically administered via intraperitoneal (i.p.) injection. The
injection volume is often standardized, for example, 2 mL per 100 g of body weight[6].

Protocol 2: Clinical Trial Methodology for DHM in NAFLD

This protocol is a summary of a randomized, double-blind, placebo-controlled trial[7].

Study Design: Randomized, double-blind, placebo-controlled.
 Participants: 60 adult patients diagnosed with Non-Alcoholic Fatty Liver Disease (NAFLD).
e Intervention:

o Treatment Group (n=30): Received two 150 mg capsules of DHM, twice daily (total of 600
mg/day).

o Control Group (n=30): Received two identical-looking placebo capsules, twice daily.
e Duration: 3 months.

e Primary Outcome Measures: Changes from baseline in serum levels of liver enzymes (ALT,
AST, GGT), glucose, and lipids (LDL-c, ApoB).

e Secondary Outcome Measures: Changes in insulin resistance (HOMA-IR index) and serum
levels of inflammatory and metabolic markers (TNF-a, cytokeratin-18, FGF21, adiponectin).

Signaling Pathways and Logical Relationships
DHM Modulation of the AMPK/SIRT1 Signaling Pathway
Dihydromyricetin has been shown to exert protective effects, in part, by activating the

AMPKI/SIRT1 signaling pathway. This pathway is a master regulator of cellular energy
metabolism and has roles in reducing oxidative stress and inflammation[5][7][8].
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Caption: DHM activates the AMPK/SIRT1 pathway to promote beneficial cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Ampelopsin G (Dihydromyricetin)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592986#personal-protective-equipment-for-
handling-ampelopsin-g]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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